Cas no 556112-20-0 (3,4-Dichlorophenylacetylene)
3,4-Dichlorophenylacetylene structure
Product Name:3,4-Dichlorophenylacetylene
CAS No:556112-20-0
MF:C8H4Cl2
MW:171.02336025238
MDL:MFCD07783046
CID:820164
PubChem ID:44119622
Update Time:2025-04-19
3,4-Dichlorophenylacetylene Chemical and Physical Properties
Names and Identifiers
-
- 1,2-Dichloro-4-ethynylbenzene
- 1,2-Dichloro-4-ethynyl-Benzene
- 3,4-Dichlorophenylacetylene
- 3,4-dichlorophenylethylene
- OR5185
- 556112-20-0
- SCHEMBL2236921
- 3,4-Dichlorophenylacetylene, 97%
- DTXSID70657328
- DB-092811
- PS-11897
- EN300-1254858
- CS-0158572
- SY106841
- MJHFEHXRVNTQIL-UHFFFAOYSA-N
- AB93365
- D84161
- AKOS010651451
- MFCD07783046
- Benzene, 1,2-dichloro-4-ethynyl-
-
- MDL： MFCD07783046
- Inchi： 1S/C8H4Cl2/c1-2-6-3-4-7(9)8(10)5-6/h1,3-5H
- InChI Key： MJHFEHXRVNTQIL-UHFFFAOYSA-N
- SMILES： ClC1=C(C=CC(C#C)=C1)Cl
Computed Properties
- Exact Mass: 169.96900
- Monoisotopic Mass: 169.9690055g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 156
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 0Ų
Experimental Properties
- Melting Point: 38-42 °C
- Flash Point: Degrees Fahrenheit:204.8°F
Degrees Celsius:96°C - PSA: 0.00000
- LogP: 2.97470
3,4-Dichlorophenylacetylene Security Information
-
Symbol:
- Signal Word：Warning
- Hazard Statement： H315-H319-H335-H413
- Warning Statement： P261-P305+P351+P338
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： 36/37/38
- Safety Instruction： S26; S36/37
-
Hazardous Material Identification：
- Risk Phrases：R36/37/38
3,4-Dichlorophenylacetylene Customs Data
- HS CODE：2903999090
- Customs Data：
China Customs Code:
2903999090Overview:
2903999090 Other aromatic halogenated derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2903999090 halogenated derivatives of aromatic hydrocarbons VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%
3,4-Dichlorophenylacetylene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Ambeed | A305667-250mg |
1,2-Dichloro-4-ethynylbenzene |
556112-20-0 | 97% | 250mg |
$11.0 | 2025-02-21 | |
| Ambeed | A305667-1g |
1,2-Dichloro-4-ethynylbenzene |
556112-20-0 | 97% | 1g |
$15.0 | 2025-02-21 | |
| Ambeed | A305667-5g |
1,2-Dichloro-4-ethynylbenzene |
556112-20-0 | 97% | 5g |
$51.0 | 2025-02-21 | |
| Ambeed | A305667-10g |
1,2-Dichloro-4-ethynylbenzene |
556112-20-0 | 97% | 10g |
$85.0 | 2025-02-21 | |
| Ambeed | A305667-25g |
1,2-Dichloro-4-ethynylbenzene |
556112-20-0 | 97% | 25g |
$210.0 | 2025-02-21 | |
| Chemenu | CM373164-1g |
1,2-Dichloro-4-ethynylbenzene |
556112-20-0 | 95%+ | 1g |
$73 | 2022-06-11 | |
| Chemenu | CM373164-5g |
1,2-Dichloro-4-ethynylbenzene |
556112-20-0 | 95%+ | 5g |
$231 | 2022-06-11 | |
| Chemenu | CM373164-10g |
1,2-Dichloro-4-ethynylbenzene |
556112-20-0 | 95%+ | 10g |
$403 | 2022-06-11 | |
| Chemenu | CM373164-25g |
1,2-Dichloro-4-ethynylbenzene |
556112-20-0 | 95%+ | 25g |
$806 | 2022-06-11 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X38785-250mg |
1,2-Dichloro-4-ethynylbenzene |
556112-20-0 | 97% | 250mg |
¥87.0 | 2024-07-16 |
3,4-Dichlorophenylacetylene Related Literature
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
556112-20-0 (3,4-Dichlorophenylacetylene) Related Products
- 766-83-6(1-Chloro-3-ethynylbenzene)
- 5172-02-1(Benzene,1-chloro-4-(2-phenylethynyl)-)
- 2809-65-6(Benzene,1-chloro-4-(1-propyn-1-yl)-)
- 95385-82-3(Benzene,dichloroethynyl- (9CI))
- 832744-45-3(Benzene, 1-[(4-chlorophenyl)ethynyl]-3-(phenylethynyl)-)
- 873-73-4(4-Chlorophenylacetylene)
- 62440-19-1(Lithium, [(4-chlorophenyl)ethynyl]-)
- 1820-42-4(4,4'-Dichlorodiphenylacetylene)
- 74331-71-8(4-chloro-1-ethynyl-2-methylbenzene)
- 84553-19-5(Benzene, 1-chloro-3-(chloroethynyl)-)
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